Cas no 1190319-79-9 (3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile)

• Product Name: 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile
• CAS No: 1190319-79-9
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 2134877
• PubChem ID: 46856454
• Update Time: 2025-06-23

3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile
• DB-061501
• DTXSID50676850
• 1190319-79-9
• CS-0442118

• Inchi： 1S/C9H5N3O/c10-2-6-1-8-9(12-3-6)7(5-13)4-11-8/h1,3-5,11H
• InChI Key： APDGHIXQEVUKIY-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C=C(C#N)C=NC=21

Computed Properties

• Exact Mass: 171.043261791g/mol
• Monoisotopic Mass: 171.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile

Introduction to 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 1190319-79-9)

3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1190319-79-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both a formyl group and a nitrile group in its molecular structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel bioactive agents.

The pyrrolo[3,2-b]pyridine scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with various biological targets. The formyl group (–CHO) in 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile serves as a reactive handle for further functionalization, enabling the construction of diverse pharmacophores. Meanwhile, the nitrile group (–CN) contributes to the compound's solubility and stability, making it suitable for various chemical transformations. These features have positioned this compound as a valuable building block in synthetic organic chemistry and medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile and its derivatives. Studies have demonstrated that pyrrolopyridine derivatives exhibit a wide range of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties. The formyl group in this compound can be readily converted into other functional groups such as alcohols, amides, or esters, allowing for the synthesis of structurally diverse analogs. These modifications can be tailored to optimize binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile is its utility as a precursor in the synthesis of more complex molecules. For instance, the formyl group can undergo condensation reactions with various nucleophiles to form Schiff bases or oximes, which are known to exhibit interesting biological activities. Additionally, the nitrile group can be hydrolyzed to form carboxylic acids or reduced to form amides, further expanding the scope of possible derivatives. These chemical transformations make this compound a versatile tool for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have also highlighted the potential of 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile as a lead compound for drug design. By leveraging these computational tools, researchers can predict the binding modes of this compound with various biological targets and identify key interactions that contribute to its biological activity. This approach has led to the identification of novel pharmacophores and has accelerated the discovery of potential drug candidates.

The synthesis of 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has further improved the efficiency and sustainability of these synthetic processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyridine core with high precision.

The pharmaceutical industry has shown particular interest in 3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile due to its potential as an intermediate in the synthesis of bioactive molecules. Several companies have patented processes for its preparation and derivatives thereof. These patents underscore the commercial value of this compound and highlight its importance in drug development pipelines. Moreover, academic research groups have published numerous studies exploring its pharmacological properties and synthetic applications.

In conclusion,3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No. 1190319-79-9) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex bioactive molecules. As research in this area continues to evolve,3-formyl-1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile is likely to play an increasingly important role in discovering new therapeutic agents.